Cas no 1955557-60-4 (8-azaspiro4.6undecane hydrochloride)

• Product Name: 8-azaspiro4.6undecane hydrochloride
• CAS No: 1955557-60-4
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• MDL: MFCD29991847
• CID: 4631736
• PubChem ID: 122156692
• Update Time: 2025-05-21

8-azaspiro4.6undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-azaspiro[4.6]undecane hydrochloride
• 8-azaspiro[4.6]undecane;hydrochloride
• Z2509351106
• 8-azaspiro4.6undecane hydrochloride

• MDL： MFCD29991847
• Inchi： 1S/C10H19N.ClH/c1-2-5-10(4-1)6-3-8-11-9-7-10;/h11H,1-9H2;1H
• InChI Key： GMNAJFNYOKLMDK-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC2(CC1)CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 125
• Topological Polar Surface Area: 12

Additional information on 8-azaspiro4.6undecane hydrochloride

8-Azaspiro[4.6]undecane Hydrochloride: A Comprehensive Overview

The compound 8-azaspiro[4.6]undecane hydrochloride, identified by the CAS number CAS No. 1955557-60-4, is a fascinating molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom at position 8. The spiro structure of this compound provides it with distinct chemical and physical properties, making it a subject of interest in various fields of research.

Recent studies have highlighted the potential of 8-azaspiro[4.6]undecane hydrochloride in drug discovery and development. Its nitrogen-containing ring system allows for various functional group modifications, which can be exploited to design bioactive molecules with specific pharmacological properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel antibiotics and anticancer agents.

The synthesis of 8-azaspiro[4.6]undecane hydrochloride involves a multi-step process that typically begins with the preparation of a suitable spirocyclic intermediate. One common approach is the use of ring-closing metathesis, which enables the formation of the spiro structure with high efficiency. The hydrochloride salt form is often preferred due to its improved solubility and stability under physiological conditions.

In terms of applications, 8-azaspiro[4.6]undecane hydrochloride has shown promise in materials science as well. Its rigid spiro structure makes it an ideal candidate for designing advanced materials with tailored mechanical and electronic properties. For example, researchers have investigated its use in the development of new polymers and nanomaterials with enhanced thermal stability and mechanical strength.

From a structural perspective, the compound's spiro arrangement creates steric hindrance around the nitrogen atom, which can influence its reactivity and interactions with other molecules. This feature has been leveraged in various chemical reactions, such as catalytic processes and enantioselective synthesis, where precise control over molecular interactions is crucial.

The latest research on 8-azaspiro[4.6]undecane hydrochloride also points to its potential in green chemistry applications. Its ability to participate in efficient and environmentally friendly synthetic pathways makes it an attractive option for sustainable chemical manufacturing processes.

In conclusion, 8-azaspiro[4.6]undecane hydrochloride, with its unique structural features and versatile applications, continues to be a focal point in scientific research across multiple disciplines. As advancements in synthetic methods and materials science progress, this compound is expected to play an increasingly important role in both academic and industrial settings.